N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-[(2-methylphenyl)methyl]-1-[(4-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H28N2O/c1-17-7-9-19(10-8-17)16-24-13-11-20(12-14-24)22(25)23-15-21-6-4-3-5-18(21)2/h3-10,20H,11-16H2,1-2H3,(H,23,25)
• InChI Key: LYRXYMURAWYLEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCC(CC2)C(=O)NCC3=CC=CC=C3C
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide, also known as MMBC, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. MMBC is a member of the piperidinecarboxamide family of compounds and has been found to have a high affinity for cannabinoid receptors in the brain and peripheral tissues.

Mechanism of Action

The mechanism of action of N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide involves binding to cannabinoid receptors in the brain and peripheral tissues. This binding activates signaling pathways that are involved in a variety of physiological processes, including pain sensation, mood regulation, and appetite control. N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has been found to have a high affinity for both CB1 and CB2 receptors, which are the two main types of cannabinoid receptors in the body.
Biochemical and Physiological Effects:
N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has been found to have a variety of biochemical and physiological effects, including analgesic, anxiolytic, and appetite-stimulating effects. These effects are thought to be mediated by the activation of cannabinoid receptors in the brain and peripheral tissues. N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has also been found to have anti-inflammatory and antioxidant properties, which may have potential therapeutic applications in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide in lab experiments is its high selectivity and potency for cannabinoid receptors. This makes it a valuable tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide is its relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide. One area of research could focus on the development of N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide analogs with improved pharmacological properties. Another area of research could focus on the therapeutic potential of N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide and its analogs in the treatment of various diseases, such as chronic pain, anxiety, and inflammation. Additionally, research could focus on the role of N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide and the endocannabinoid system in the development of addiction and substance abuse disorders.

Scientific Research Applications

N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has been found to have potential applications in scientific research due to its high affinity for cannabinoid receptors. These receptors are found throughout the body and are involved in a variety of physiological processes, including pain sensation, mood regulation, and appetite control. N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has been shown to bind to these receptors with high selectivity and potency, making it a valuable tool for studying the endocannabinoid system.